Cas no 10300-20-6 ((6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate)

(6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate structure
10300-20-6 structure
Product Name:(6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate
CAS No:10300-20-6
MF:C16H20O6
MW:308.326405525208
CID:893377
Update Time:2025-04-19

(6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • (6-methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate
    • 5-o-benzoyl-3-o-methyl-1,2-o-(1-methylethylidene)pentofuranose
    • AC1L6EZZ
    • AC1Q66AZ
    • AR-1G9257
    • NSC102632
    • 5-O-Benzoyl-1,2-O-isopropylidene-3-O-Methyl-alpha-D-ribofuranose
    • 3-O-Methyl-1,2-O-(1-methylethylidene)-alpha-D-ribofuranose benzoate
    • A900272
    • (6-Methoxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methyl benzoate
    • Inchi: 1S/C16H20O6/c1-16(2)21-13-12(18-3)11(20-15(13)22-16)9-19-14(17)10-7-5-4-6-8-10/h4-8,11-13,15H,9H2,1-3H3/t11-,12-,13-,15-/m1/s1
    • InChI Key: YRTLYGPRRYJPFB-RGCMKSIDSA-N
    • SMILES: O1C(O[C@@H]2[C@@H]([C@@H](COC(=O)C3=CC=CC=C3)O[C@H]12)OC)(C)C

Computed Properties

  • Exact Mass: 308.126
  • Monoisotopic Mass: 308.12598835 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63.2
  • Molecular Weight: 308.33

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 76-77 ºC
  • Solubility: Very slightly soluble (0.65 g/l) (25 º C),
  • PSA: 63.22
  • LogP: 1.73480
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